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Abstract
This document provides a detailed guide for integrating the Qorvo CMD178, a passive double-

balanced mixer, into a downconverter circuit. The CMD178 is well-suited for applications

requiring frequency conversion from the Ku-band (11-21 GHz) to a lower intermediate

frequency (IF). This application note will cover the fundamental principles of downconversion, a

typical circuit topology, component selection considerations, and detailed experimental

protocols for performance characterization. The intended audience is researchers and

scientists who may be utilizing microwave systems in their experimental setups, such as in

certain spectroscopic or imaging applications, and require a practical understanding of the

underlying hardware.

Introduction to Downconversion and the CMD178
Mixer
In many radio frequency (RF) systems, it is necessary to convert a high-frequency signal to a

lower frequency for easier processing. This process is known as downconversion.[1][2] A key

component in this process is the mixer, which combines the incoming RF signal with a local

oscillator (LO) signal to produce sum and difference frequencies. In a downconverter, the

difference frequency, or IF, is the desired output.
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The CMD178 is a passive double-balanced mixer that offers low conversion loss, high isolation

between its ports, and a wide IF bandwidth, making it an excellent choice for downconverter

applications in the 11-21 GHz range.[3][4][5] Its passive design means it does not require a DC

power supply, simplifying circuit design.

Downconverter Circuit Architecture
A typical downconverter circuit consists of several key components in addition to the mixer. A

generic block diagram is presented below, which can be adapted based on specific application

requirements.
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Downconverter Block Diagram
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Component Description:

RF Input Stage:

Bandpass Filter (BPF): Selects the desired RF input frequency band and rejects out-of-

band signals.

Low Noise Amplifier (LNA): Amplifies the weak incoming RF signal while adding minimal

noise to maintain a good signal-to-noise ratio.

Mixing Stage:

CMD178 Mixer: Combines the amplified RF signal with the LO signal to generate the IF

signal.

Local Oscillator (LO):

LO Source: A stable frequency source that provides the mixing signal. The frequency of

the LO determines the frequency of the resulting IF signal (f_IF = |f_RF - f_LO|).

IF Output Stage:

Lowpass Filter (LPF): Removes the unwanted sum frequency (f_RF + f_LO) and other

high-frequency products from the mixer output.

IF Amplifier: Amplifies the IF signal to a suitable level for subsequent processing.

CMD178 Integration and Performance Data
The CMD178 is a die-level product, while the CMD178C3 is the surface-mount packaged

version. For ease of integration in most laboratory settings, the CMD178C3 is recommended.

The following tables summarize the key performance parameters of the CMD178 family, which

are crucial for downconverter design.

Table 1: CMD178/CMD178C3 Electrical Specifications
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Parameter Typical Value Units

RF & LO Frequency Range 11 - 21 GHz

IF Frequency Range DC - 6 GHz

Conversion Loss 6 dB

LO to RF Isolation 45 dB

LO to IF Isolation 45 dB

RF to IF Isolation 26 dB

Input P1dB 9 dBm

Input IP3 16 dBm

LO Drive Level +9 to +15 dBm

Data sourced from the CMD178 and CMD178C3 datasheets.

Experimental Protocols for Downconverter
Characterization
The following protocols describe the methodology for measuring the key performance metrics

of a downconverter circuit featuring the CMD178.

Experimental Setup
The following diagram illustrates a typical setup for characterizing the downconverter module.
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Downconverter Test Setup

Conversion Gain/Loss Measurement
Setup: Connect the equipment as shown in the measurement setup diagram.

RF Signal: Set the RF signal generator to the desired input frequency (e.g., 15 GHz) and a

power level well below the P1dB compression point of the mixer (e.g., -20 dBm).

LO Signal: Set the LO signal generator to the desired LO frequency (e.g., 14 GHz for a 1

GHz IF) and a power level within the recommended range for the CMD178 (e.g., +13 dBm).

Measurement:

Measure the input power at the RF port of the downconverter using the power meter.
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Measure the output power at the IF port of the downconverter at the IF frequency (1 GHz

in this example) using the spectrum analyzer or power meter.

Calculation: Conversion Gain (dB) = P_out (dBm) - P_in (dBm). For a passive mixer like the

CMD178, this will be a negative value, referred to as conversion loss.

Port-to-Port Isolation Measurement
LO to RF Isolation:

Terminate the RF and IF ports with 50-ohm loads.

Apply the LO signal at its nominal power level.

Measure the power of the LO signal that leaks to the RF port using the spectrum analyzer.

Isolation (dB) = P_LO (dBm) - P_leakage_RF (dBm).

LO to IF Isolation:

Terminate the RF and IF ports with 50-ohm loads.

Apply the LO signal at its nominal power level.

Measure the power of the LO signal that leaks to the IF port.

Isolation (dB) = P_LO (dBm) - P_leakage_IF (dBm).

RF to IF Isolation:

Terminate the LO and IF ports with 50-ohm loads.

Apply the RF signal at its nominal power level.

Measure the power of the RF signal that leaks to the IF port.

Isolation (dB) = P_RF (dBm) - P_leakage_IF (dBm).

1 dB Compression Point (P1dB) Measurement
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Setup: Use the same setup as for conversion gain measurement.

Procedure:

Set the RF and LO signals to their nominal frequencies and power levels.

Gradually increase the input power from the RF signal generator in small steps (e.g., 1

dB).

For each input power level, measure the output power at the IF frequency.

Plot the output power versus the input power.

Determination: The input P1dB is the input power level at which the measured conversion

gain has decreased by 1 dB from its small-signal value.

Third-Order Intercept Point (IP3) Measurement
Setup: Use a two-tone RF signal source or two separate RF signal generators combined with

a power combiner. The two tones should be closely spaced in frequency (e.g., f1 = 15.00

GHz and f2 = 15.01 GHz).

Procedure:

Apply the two-tone RF signal to the downconverter input.

On the spectrum analyzer at the IF output, observe the two main IF tones and the third-

order intermodulation (IMD3) products at 2f1 - f2 and 2f2 - f1.

Measure the power of one of the main IF tones and one of the IMD3 products.

Calculation: Input IP3 (dBm) = P_in (dBm) + (P_out (dBm) - P_IMD3 (dBm)) / 2.

Conclusion
The CMD178 is a versatile and high-performance mixer suitable for a wide range of

downconverter applications. By carefully selecting supporting components such as filters and

amplifiers and following the detailed characterization protocols outlined in this note,
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researchers and scientists can successfully integrate this device into their systems and validate

its performance. The provided data and methodologies serve as a comprehensive starting point

for the design and implementation of robust and reliable downconverter circuits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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